Cas no 2639454-30-9 (tert-butyl 1-(1,3-thiazol-2-yl)aminocyclohexane-1-carboxylate)

• Product Name: tert-butyl 1-(1,3-thiazol-2-yl)aminocyclohexane-1-carboxylate
• CAS No: 2639454-30-9
• MF: C₁₄H₂₂N₂O₂S
• MW: 282.401682376862
• CID: 5666546
• PubChem ID: 165898093
• Update Time: 2025-05-19

tert-butyl 1-(1,3-thiazol-2-yl)aminocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27725031
• tert-butyl 1-[(1,3-thiazol-2-yl)amino]cyclohexane-1-carboxylate
• 2639454-30-9
• tert-butyl 1-(1,3-thiazol-2-yl)aminocyclohexane-1-carboxylate

• Inchi： 1S/C14H22N2O2S/c1-13(2,3)18-11(17)14(7-5-4-6-8-14)16-12-15-9-10-19-12/h9-10H,4-8H2,1-3H3,(H,15,16)
• InChI Key： KCZDEHWMGRVSMD-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC1(C(=O)OC(C)(C)C)CCCCC1

Computed Properties

• Exact Mass: 282.14019912g/mol
• Monoisotopic Mass: 282.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-butyl 1-(1,3-thiazol-2-yl)aminocyclohexane-1-carboxylate

Comprehensive Overview of tert-butyl 1-(1,3-thiazol-2-yl)aminocyclohexane-1-carboxylate (CAS No. 2639454-30-9)

In the realm of organic chemistry and pharmaceutical research, tert-butyl 1-(1,3-thiazol-2-yl)aminocyclohexane-1-carboxylate (CAS No. 2639454-30-9) has emerged as a compound of significant interest. This molecule, characterized by its unique thiazole and cyclohexane structural motifs, is widely studied for its potential applications in drug discovery and material science. The presence of the tert-butyl group and the carboxylate moiety further enhances its versatility, making it a valuable intermediate in synthetic chemistry.

The compound's CAS number 2639454-30-9 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial applications. Researchers often explore its reactivity, stability, and compatibility with other functional groups, particularly in the context of peptide coupling and heterocyclic synthesis. Given the growing demand for high-purity intermediates, this compound has garnered attention for its role in optimizing synthetic routes for bioactive molecules.

One of the most searched topics related to tert-butyl 1-(1,3-thiazol-2-yl)aminocyclohexane-1-carboxylate revolves around its synthetic methodology. Scientists and chemists frequently inquire about efficient protocols for its preparation, including catalytic hydrogenation, amide bond formation, and protection-deprotection strategies. The compound's thiazole ring is particularly noteworthy, as it is a common pharmacophore in antimicrobial and anticancer agents, aligning with current trends in targeted drug design.

Another area of interest is the compound's potential in green chemistry. With sustainability becoming a priority, researchers are investigating eco-friendly solvents and catalytic systems for its synthesis. Questions like "How to improve the yield of tert-butyl 1-(1,3-thiazol-2-yl)aminocyclohexane-1-carboxylate?" or "What are the alternative routes for its large-scale production?" are frequently encountered in academic and industrial forums.

From an analytical perspective, the characterization of CAS No. 2639454-30-9 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent requirements for pharmaceutical-grade intermediates. Additionally, its storage conditions and shelf-life are often discussed, as these factors are crucial for maintaining its integrity in long-term research projects.

In summary, tert-butyl 1-(1,3-thiazol-2-yl)aminocyclohexane-1-carboxylate represents a fascinating intersection of structural complexity and practical utility. Its relevance in modern chemistry is underscored by its applications in medicinal chemistry, material science, and sustainable synthesis. As research continues to unfold, this compound is poised to play a pivotal role in advancing scientific innovation.